1-(4-Aminophenyl)-2-methylcyclopropane-1-carboxylic acid

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 1-(4-aminophenyl)-2-methylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H13NO2/c1-7-6-11(7,10(13)14)8-2-4-9(12)5-3-8/h2-5,7H,6,12H2,1H3,(H,13,14)
• InChI Key: HKBSDEHCBNEGPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1(C2=CC=C(C=C2)N)C(=O)O

Description

1-(4-Aminophenyl)-2-methylcyclopropane-1-carboxylic acid is a cyclopropane derivative featuring a 4-aminophenyl substituent at the 1-position, a methyl group at the 2-position, and a carboxylic acid moiety. The amino group enables hydrogen bonding and further derivatization, while the methyl group influences stereoelectronic properties and lipophilicity.

Preparation Methods

The synthesis of 1-(4-Aminophenyl)-2-methylcyclopropane-1-carboxylic acid typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the cyclopropane ring, followed by the introduction of the carboxylic acid and aminophenyl groups. The reaction conditions often require specific catalysts and solvents to ensure the desired product yield and purity. Industrial production methods may involve optimization of these synthetic routes to scale up the production while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

1-(4-Aminophenyl)-2-methylcyclopropane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the reduction of the carboxylic acid group to an alcohol.

Substitution: The aminophenyl group can undergo electrophilic aromatic substitution reactions, where substituents like halogens or nitro groups can be introduced using appropriate reagents and conditions

Scientific Research Applications

1-(4-Aminophenyl)-2-methylcyclopropane-1-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and polymers.

Biology: The compound’s structural features make it a candidate for studying enzyme interactions and protein binding.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It may be used in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 1-(4-Aminophenyl)-2-methylcyclopropane-1-carboxylic acid involves its interaction with molecular targets such as enzymes and receptors. The aminophenyl group can form hydrogen bonds and other interactions with active sites, influencing the compound’s biological activity. Pathways involved may include inhibition or activation of specific enzymes, leading to downstream effects in biological systems .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Phenyl Ring

Chlorophenyl Analogs

• 1-(4-Chlorophenyl)-2-methylcyclopropane-1-carboxylic Acid (): Replacing the amino group with chlorine alters electronic properties. The electron-withdrawing Cl reduces basicity and may enhance stability against oxidation. Stereochemistry impacts physical properties:
• (1R,2S)-isomer: m.p. 104–106°C, [α]D +120.6° (CHCl3) .
• (1S,2S)-isomer: m.p. 103–104°C, [α]D -19.0° (CHCl3) .
  • Applications: Intermediate in pyrethroid synthesis, leveraging cyclopropane rigidity for insecticidal activity .

Methoxyphenyl Analogs

• 1-(4-Methoxyphenyl)-1-cyclopropanecarboxylic Acid ():
  • Methoxy group (-OCH₃) is electron-donating, increasing resonance stabilization of the phenyl ring.
  • Lower acidity (predicted pKa ~4.67) compared to the target compound due to reduced electron withdrawal .
  • Applications: Explored in specialty chemicals and intermediates for organic synthesis.

Hydroxyphenyl Analogs

• 1-[(4-Hydroxyphenyl)methyl]cyclopropane-1-carboxylic Acid ():
  • Hydroxyl group enhances polarity and hydrogen-bonding capacity.
  • Molecular weight: 192.21 g/mol, with higher solubility in polar solvents compared to methyl or chloro analogs .

Modifications on the Cyclopropane Ring

Methyl Group Position and Stereochemistry

• (1R,2S)-2-Methylcyclopropane-1-carboxylic Acid (): Lacks the 4-aminophenyl group but shares the methyl-carboxylic acid motif. Key intermediate in pharmaceuticals; supply chain bottlenecks due to complex synthesis . Stereochemistry critical for biological activity, as seen in enantiomer-specific drug interactions.

Ester Derivatives

• Methyl 2-(4-Aminophenyl)cyclopropane-1-carboxylate (): Methyl ester replaces carboxylic acid, improving lipophilicity (logP) for membrane penetration. Acts as a prodrug; hydrolyzed in vivo to the active carboxylic acid form .

Hydroxymethyl and Carbonitrile Derivatives

• 1-(4-Aminophenyl)cyclopropanecarbonitrile (): Carbonitrile group (-CN) introduces electrophilicity, enabling nucleophilic additions. Applications: Building block in medicinal chemistry for kinase inhibitors .

Physicochemical Properties and Bioactivity

Property	Target Compound	Chlorophenyl Analog	Methoxyphenyl Analog	Ester Derivative
Molecular Weight	~207.23 g/mol (estimated)	224.66 g/mol	206.24 g/mol	207.23 g/mol
Melting Point	Not reported	104–106°C	Not reported	Not reported
Stereochemical Influence	Critical for activity	[α]D +120.6°	Not applicable	Not reported
Acidity (pKa)	~2.5–3.5 (carboxylic acid)	~2.8–3.5	~4.67	Ester: ~non-acidic

• Bioactivity Insights: Chlorophenyl analogs are key in pyrethroids, targeting insect nervous systems . Amino group in the target compound may enable interactions with biological targets (e.g., enzymes, receptors) via H-bonding or π-stacking.

Biological Activity

1-(4-Aminophenyl)-2-methylcyclopropane-1-carboxylic acid is an organic compound characterized by its unique cyclopropane structure, which includes a carboxylic acid group and an aminophenyl group. This compound has garnered attention in medicinal chemistry due to its potential therapeutic applications and interesting biological activities. Understanding its biological activity is crucial for exploring its applications in drug development and other biomedical fields.

• Molecular Formula : C_{12}H_{15}N_{1}O_{2}
• Molecular Weight : Approximately 191.23 g/mol
• Structural Features :
  • Cyclopropane ring
  • Aminophenyl substituent
  • Carboxylic acid functional group

The biological activity of 1-(4-Aminophenyl)-2-methylcyclopropane-1-carboxylic acid is primarily attributed to its ability to interact with biological macromolecules. The amino group is capable of forming hydrogen bonds, while the carboxylic acid can engage in ionic interactions. These interactions may influence various biochemical pathways, potentially leading to therapeutic effects.

Biological Activity Overview

Research has indicated several potential biological activities associated with this compound:

• Antimicrobial Activity : Preliminary studies suggest that 1-(4-Aminophenyl)-2-methylcyclopropane-1-carboxylic acid exhibits antimicrobial properties, making it a candidate for further exploration in the development of antibacterial agents.
• Anti-inflammatory Effects : The compound may modulate inflammatory responses through the inhibition of specific pathways, although detailed mechanisms remain to be fully elucidated.
• Binding Affinities : Interaction studies have shown that this compound can bind effectively to various biological targets, including receptors and enzymes, suggesting potential pharmacological applications.

Case Studies and Research Findings

Several studies have explored the biological activity of 1-(4-Aminophenyl)-2-methylcyclopropane-1-carboxylic acid:

Study 1: Antimicrobial Efficacy

A study conducted by researchers investigated the compound's efficacy against multidrug-resistant bacterial strains. Results indicated significant inhibitory effects on bacterial growth, particularly against Gram-positive bacteria. The compound's structural modifications were found to enhance its permeability and bioactivity, highlighting the importance of chemical structure in determining biological efficacy .

Study 2: Anti-inflammatory Mechanisms

Another research effort focused on the anti-inflammatory properties of the compound. The study demonstrated that treatment with 1-(4-Aminophenyl)-2-methylcyclopropane-1-carboxylic acid reduced pro-inflammatory cytokine levels in vitro. This suggests a potential mechanism for its use in treating inflammatory diseases .

Comparative Analysis with Related Compounds

The following table summarizes key structural analogs and their unique features:

Compound Name	Molecular Formula	Unique Features
1-(3-Aminophenyl)-2-methylcyclopropane-1-carboxylic acid	C_{12}H_{15}N_{1}O_{2}	Different positioning of the amino group
1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid	C_{13}H_{17}N_{1}O_{2}	Ethyl group instead of methyl
1-(3-Aminophenyl)-2-methylcyclopropane-1-acetic acid	C_{12}H_{15}N_{1}O_{3}	Acetic acid instead of carboxylic acid

The distinct positioning of substituents on the cyclopropane ring imparts unique chemical and biological properties compared to these analogs, making it valuable for targeted research in medicinal chemistry.